(3R*,4S*)-1-[3-(allyloxy)benzoyl]-4-(3-methoxyphenyl)pyrrolidin-3-amine

• IUPAC Name: [(3R,4S)-3-amino-4-(3-methoxyphenyl)pyrrolidin-1-yl]-(3-prop-2-enoxyphenyl)methanone
• InChI: InChI=1S/C21H24N2O3/c1-3-10-26-18-9-5-7-16(12-18)21(24)23-13-19(20(22)14-23)15-6-4-8-17(11-15)25-2/h3-9,11-12,19-20H,1,10,13-14,22H2,2H3/t19-,20+/m1/s1
• InChI Key: WBHFNKBZTBOFLL-UXHICEINSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2CN(CC2N)C(=O)C3=CC(=CC=C3)OCC=C
• Isomeric SMILES: COC1=CC=CC(=C1)[C@H]2CN(C[C@@H]2N)C(=O)C3=CC(=CC=C3)OCC=C
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

This compound belongs to a class of chemicals that are of interest due to their structural complexity and potential for various applications in organic chemistry and pharmacology. However, specific research directly related to this exact compound is limited.

Synthesis Analysis

The synthesis of compounds similar to "(3R*,4S*)-1-[3-(allyloxy)benzoyl]-4-(3-methoxyphenyl)pyrrolidin-3-amine" typically involves complex organic reactions. For example, (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol, a related compound, was synthesized using 1,3-dipolar cycloaddition reactions, followed by reduction and catalytic hydrogenation (Kotian et al., 2005).

Molecular Structure Analysis

The molecular structure of similar compounds is often characterized by techniques like X-ray crystallography. For instance, the structure of a pyrrolopiperidine compound was determined using this method, showing a distorted chair conformation and orthogonal planes of different molecular fragments (Zhu et al., 2009).

Chemical Reactions and Properties

These compounds can undergo various chemical reactions, forming complex molecular structures. A study on the synthesis of trans-[Co(III)(bpb)(amine)2]X complexes describes the formation of pyrrolidine rings and their chemical behavior (Amirnasr et al., 2002).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are often investigated. However, specific details for "(3R*,4S*)-1-[3-(allyloxy)benzoyl]-4-(3-methoxyphenyl)pyrrolidin-3-amine" are not readily available in the literature.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other chemicals, are key areas of research. For example, the study by Alizadeh et al. (2007) explores the synthesis of pyrrolone derivatives, which might share chemical properties with the compound (Alizadeh et al., 2007).